2-[(1-benzyl-1H-indol-3-yl)sulfanyl]-N-(4-ethoxyphenyl)acetamide
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Description
2-[(1-benzyl-1H-indol-3-yl)sulfanyl]-N-(4-ethoxyphenyl)acetamide is a useful research compound. Its molecular formula is C25H24N2O2S and its molecular weight is 416.54. The purity is usually 95%.
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Scientific Research Applications
Structural and Chemical Characterization
Compounds with structural similarities, particularly those featuring sulfanylacetamide groups, have been the subject of crystallographic analysis to determine their molecular conformation and potential interactions. For example, studies on various 2-[(diaminopyrimidin-2-yl)sulfanyl]acetamides have revealed insights into their folded conformations and molecular inclinations, which could inform the design and synthesis of new compounds with desired chemical and physical properties (S. Subasri et al., 2017) (S. Subasri et al., 2016).
Antimicrobial and Hemolytic Activities
Research into N-substituted derivatives of similar compounds has demonstrated antimicrobial and hemolytic activities. These studies suggest that compounds with sulfanylacetamide groups might serve as potential antimicrobial agents, with certain derivatives showing promising activity against selected microbial species. This line of investigation highlights the therapeutic potential of such compounds in treating infections and diseases caused by bacteria (A. Rehman et al., 2016).
Anticancer Evaluation
The synthesis and characterization of sulfanylacetamide derivatives have also been linked to anticancer research. Some studies have evaluated these compounds' anticancer activities across various cancer cell lines, identifying several derivatives with significant anticancer effects. This research opens up avenues for developing new chemotherapeutic agents based on such molecular frameworks (Volodymyr Zyabrev et al., 2022).
Molecular Spectroscopy and Biological Activity
Molecular spectroscopy studies on benzene-containing amides, including those with ethoxyphenyl acetamide groups, have shed light on their electronic structures and potential biological activities. These investigations provide foundational knowledge that could guide the development of pharmaceuticals and other applications requiring detailed understanding of molecular interactions and properties (L. Klasinc et al., 2009).
Properties
IUPAC Name |
2-(1-benzylindol-3-yl)sulfanyl-N-(4-ethoxyphenyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H24N2O2S/c1-2-29-21-14-12-20(13-15-21)26-25(28)18-30-24-17-27(16-19-8-4-3-5-9-19)23-11-7-6-10-22(23)24/h3-15,17H,2,16,18H2,1H3,(H,26,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SLDFFPLJCCUMDK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)NC(=O)CSC2=CN(C3=CC=CC=C32)CC4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H24N2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
416.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.